Cas no 606490-58-8 (4-Hydroxycyclohept-2-en-1-yl acetate)

• Product Name: 4-Hydroxycyclohept-2-en-1-yl acetate
• CAS No: 606490-58-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1018734
• Update Time: 2023-08-02

4-Hydroxycyclohept-2-en-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Cycloheptene-1,4-diol,monoacetate(9CI)
• (4-hydroxycyclohept-2-en-1-yl) acetate
• 4-Hydroxycyclohept-2-en-1-yl acetate
• 4-HYDROXYCYCLOHEPT-2-ENYL ACETATE

• Inchi： 1S/C9H14O3/c1-7(10)12-9-4-2-3-8(11)5-6-9/h5-6,8-9,11H,2-4H2,1H3
• InChI Key： CFNNOGNUIPFLNF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(CCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 46.5